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Compound of Interest

Compound Name: NCS-382

Cat. No.: B1139494

Disclaimer: No specific Safety Data Sheet (SDS) for NCS-382 was publicly available at the time
of this writing. The following guidance is based on general best practices for handling chemical
compounds in a laboratory setting and information on handling hazardous substances.
Researchers must perform a thorough risk assessment before handling NCS-382.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with NCS-382. It outlines recommended personal

protective equipment (PPE), operational procedures, and disposal plans to ensure a safe
laboratory environment.

Properties of NCS-382

While specific quantitative safety data is unavailable, the following information regarding the
properties and characteristics of NCS-382 has been compiled from research articles.
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Property Description Source

6,7,8,9-tetrahydro-5-hydroxy-
Chemical Name 5H-benzocyclohept-6- [1112]
ylideneacetic acid

Putative antagonist of the
Primary Function gamma-hydroxybutyric acid [1][2]
(GHB) receptor.

Stereoselective ligand for
GHB-binding sites. Does not

Affinity : . [11[2][3]
display affinity for GABA(A) or

GABA(B) receptors.

In vitro testing has indicated a

low probability of cellular

toxicity. It showed no capacity

) ) for inhibition of microsomal
In Vitro Toxicology ) [4]

CYPs at high doses and

minimal potential for activation

of xenobiotic nuclear

receptors.

Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a cautious approach is warranted. The
following PPE is recommended as a minimum standard when handling NCS-382.
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PPE Category Item Specification

Nitrile or neoprene gloves are
recommended. Inspect gloves
) ) ) for tears or punctures before
Hand Protection Chemical-resistant gloves )
and during use. Change
gloves frequently and

immediately if contaminated.

o Must be worn at all times in the
) Safety glasses with side )
Eye and Face Protection laboratory where NCS-382 is

shields or goggles
9099 handled.

Required when there is a risk

Face shield of splashing or generation of
aerosols.
A buttoned, long-sleeved lab
Skin and Body Protection Laboratory coat coat is essential to protect skin
and personal clothing.
All work with solid or volatile
forms of NCS-382 should be
Respiratory Protection Fume hood conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Handling and Disposal of NCS-382

This section provides a step-by-step guide for the safe handling and disposal of NCS-382.

Preparation and Handling

o Designated Area: Conduct all work with NCS-382 in a designated area, such as a chemical
fume hood, to contain any potential spills or airborne particles.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling NCS-382 and
before leaving the laboratory.
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Avoid Contamination: Do not eat, drink, or smoke in areas where NCS-382 is handled.

In Case of Exposure or Spill

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal. For larger spills, evacuate the area and
contact the appropriate environmental health and safety office.

Disposal Plan

As specific disposal guidelines for NCS-382 are not available, it should be treated as

hazardous chemical waste.

Waste Collection:

o Collect all waste materials contaminated with NCS-382, including unused compound,
contaminated labware, and absorbent materials from spills.

o Place the waste in a clearly labeled, sealed, and chemically compatible container.
Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "NCS-382
(6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid)".

o Indicate the approximate amount of waste.
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o Storage:
o Store the waste container in a designated, secure area away from incompatible materials.
e Disposal:

o Arrange for disposal through your institution's hazardous waste management program. Do
not dispose of NCS-382 down the drain or in the regular trash.[5][6]

Experimental Workflow for Safe Handling of NCS-
382
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Workflow for Safe Handling and Disposal of NCS-382
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

